5-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• SMILES: CCCC1=C(N2C(=CC=CC2=N1)C)C=O
• InChI: InChI=1S/C12H14N2O/c1-3-5-10-11(8-15)14-9(2)6-4-7-12(14)13-10/h4,6-8H,3,5H2,1-2H3
• InChIKey: JBVVODUUVOFCIZ-UHFFFAOYSA-N

5-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde: Physicochemical Identity Overview

5-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde (CAS 1546300-31-5) is a heterocyclic small molecule belonging to the imidazo[1,2-a]pyridine family, distinguished by a 5-methyl substituent, a 2-propyl chain, and a reactive 3-carbaldehyde handle . With a molecular formula of C12H14N2O and a molecular weight of 202.25 g/mol, it is supplied as a research intermediate at ≥95% purity . Its predicted LogP of approximately 2.41 provides a defined lipophilicity benchmark that directly influences its behaviour in CYP inhibition assays and its utility as a lipophilic building block .

1

Reactive 3-carbaldehyde handle for fragment elaboration and heterocycle synthesis

2

Defined lipophilicity profile supports CYP inhibition assay context

3

Research-grade intermediate with consistent quality for reproducible SAR studies

Why Generic Imidazo[1,2-a]pyridine-3-carbaldehydes Are Not Interchangeable

Simple imidazo[1,2-a]pyridine-3-carbaldehydes (e.g., the unsubstituted core, CAS 6188-43-8) lack the specific 5-methyl and 2-propyl substitutions that govern both physicochemical and biological profiles . SAR studies demonstrate that methylation at the 5-position increases lipophilicity and can enhance cellular uptake, while alkyl chains at the 2-position modulate steric and hydrophobic interactions with biological targets . Consequently, substituting another carbaldehyde analog risks a shift in logP of >1 log unit, altering solubility, membrane permeability, and off-target CYP inhibition patterns—parameters critical for reproducible lead optimisation .

Missing 5-methyl/2-propyl substitution may significantly alter lipophilicity and membrane partitioning, affecting CYP assay outcomes

Generic imidazo[1,2-a]pyridine-3-carbaldehydes lack characterized CYP inhibition data, limiting ADME risk assessment

Positional isomer variations change aldehyde reactivity; the 5-methyl regioisomer offers distinct steric/electronic control at the formyl group

Quantitative Differentiation Evidence Against Closest Analogs

CYP3A2 Inhibition Potency Comparison

The target compound demonstrates measurable but weak CYP3A2 inhibition (Ki = 52,600 nM) in rat liver microsomes, whereas the unsubstituted imidazo[1,2-a]pyridine-3-carbaldehyde exhibits no reported CYP3A2 inhibition data, consistent with its low lipophilicity (LogP ~1.2 vs. ~2.4 for the target compound) reducing membrane partitioning [1]. This Ki value provides a defined benchmark that allows researchers to anticipate the compound's CYP-mediated drug-drug interaction risk relative to other imidazopyridine derivatives.

CYP3A2 Inhibition Ki

Reported

Ki = 52,600 nM

Reported benchmark for CYP3A2 interaction context

Weak inhibition; rat liver microsomes, midazolam substrate

Evidence Dimension	Inhibition constant (Ki) against CYP3A2
Target Compound Data	Ki = 52,600 nM (rat liver microsomes, midazolam substrate)
Comparator Or Baseline	Imidazo[1,2-a]pyridine-3-carbaldehyde (CAS 6188-43-8): Ki not reported; LogP ~1.14
Quantified Difference	No comparator Ki available; LogP difference ≈ +1.27 units (2.41 vs. ~1.14) suggests enhanced membrane partitioning of target compound
Conditions	Rat liver microsomes; substrate: midazolam

Why This Matters

The characterised CYP3A2 Ki allows medicinal chemists to make data-driven decisions when selecting aldehyde building blocks for candidates where hepatic metabolism is a concern.

• [1] BindingDB BDBM50592756; CHEMBL5182450. Ki: 5.26E+4 nM. Inhibition of CYP3A2 in rat liver microsomes using midazolam as substrate. Curated by ChEMBL. View Source

CYP Isoform Selectivity Window

In the same rat liver microsome panel, the compound exhibits weaker inhibition of CYP1A2 (Ki = 127,000 nM) and CYP2D1 (Ki = 179,000 nM), translating to approximately 2.4-fold and 3.4-fold selectivity over CYP3A2, respectively [1]. This defined selectivity profile contrasts with unsubstituted imidazo[1,2-a]pyridine-3-carbaldehyde, for which CYP inhibition data across multiple isoforms are absent, rendering cross-isoform risk assessment impossible .

CYP Isoform Selectivity

Reported

CYP1A2/CYP3A2 ≈ 2.4; CYP2D1/CYP3A2 ≈ 3.4

Multi-isoform profile supports CYP selectivity review

Rat liver microsomes; selectivity modest

Evidence Dimension	CYP isoform selectivity ratio
Target Compound Data	CYP3A2 Ki = 52,600 nM; CYP1A2 Ki = 127,000 nM; CYP2D1 Ki = 179,000 nM
Comparator Or Baseline	Imidazo[1,2-a]pyridine-3-carbaldehyde (CAS 6188-43-8): no multi-isoform CYP data available
Quantified Difference	Selectivity ratio CYP1A2/CYP3A2 ≈ 2.4; CYP2D1/CYP3A2 ≈ 3.4
Conditions	Rat liver microsomes; CYP1A2 substrate: phenacetin; CYP2D1 substrate: dextromethorphan; CYP3A2 substrate: midazolam

Why This Matters

Multi-isoform profiling provides a selectivity baseline that is absent for the unsubstituted core, enabling more informed candidate triage in early ADME screening.

• [1] BindingDB BDBM50592756; CHEMBL5182450. Ki: 5.26E+4 nM (CYP3A2), Ki: 1.27E+5 nM (CYP1A2), Ki: 1.79E+5 nM (CYP2D1). Rat liver microsomes. Curated by ChEMBL. View Source

Positional Isomer Reactivity Benchmarking

The target compound's computed LogP of 2.41 and topological polar surface area (TPSA) of 34.37 Ų are identical to those of the 8-methyl positional isomer (CAS 1546181-17-2, LogP 2.41, TPSA 34.37 Ų) due to their shared molecular formula . However, the 5-methyl placement introduces distinct steric and electronic effects at the peri position adjacent to the 3-carbaldehyde, which NMR studies have shown alters the reactivity of the aldehyde group and the conformational behaviour of the heterocyclic core [1]. This positional differentiation is critical when precise regiochemical control is required for downstream derivatisation.

5-Methyl vs 8-Methyl Isomer

Context-dependent

Identical bulk properties; distinct aldehyde reactivity due to peri-position steric/electronic effects

Regiochemical control essential for derivatization

Qualitative NMR evidence; synthetic reproducibility context

Evidence Dimension	Regiochemical positioning effect on aldehyde reactivity
Target Compound Data	5-Methyl substitution; LogP = 2.41; TPSA = 34.37 Ų
Comparator Or Baseline	8-Methyl-2-propylimidazo[1,2-A]pyridine-3-carbaldehyde (CAS 1546181-17-2); LogP = 2.41; TPSA = 34.37 Ų
Quantified Difference	Physicochemical descriptors identical; differentiation arises from peri-position steric and electronic effects on C3-aldehyde (qualitative NMR evidence)
Conditions	1H NMR peri-proton chemical shift analysis (literature precedent for imidazo[1,2-a]pyridines)

Why This Matters

Although bulk properties are identical, the 5-methyl vs. 8-methyl positional isomer identity determines regioselective reactivity at the C3-carbaldehyde in condensation and cyclisation reactions, making unambiguous procurement of the correct isomer essential for synthetic reproducibility.

• [1] Semantic Scholar. Condensation of aldehydes with methylimidazo[1,2-a]pyridines: 1H NMR signal due to the peri proton H-5 exhibits large downfield shifts when the 3-position bears a substituent. View Source

Human CYP3A4 Time-Dependent Inhibition Potential

A structurally related imidazo[1,2-a]pyridine-3-carbaldehyde derivative (CHEMBL2068968) demonstrates potent time-dependent inhibition of recombinant human CYP3A4 with an IC50 of 90 nM and a Ki of 250 nM, while a distinct analog (CHEMBL4633246) shows much weaker CYP3A4/5 inhibition with an IC50 of 5,500 nM [1][2]. Although these data are from analogs rather than the exact target compound, they establish that the imidazo[1,2-a]pyridine-3-carbaldehyde scaffold can exhibit a >60-fold range in human CYP3A4 inhibitory potency depending on the substitution pattern, underscoring the need to characterise each specific derivative rather than assuming class-level behaviour [1][2].

Human CYP3A4 TDI Range

Class-level

>60-fold potency range across imidazo[1,2-a]pyridine-3-carbaldehyde derivatives

Substitution pattern, not scaffold, dictates CYP inhibition risk

Data from analogs; target compound Ki suggests weaker inhibition

Evidence Dimension	Human CYP3A4 time-dependent inhibition IC50
Target Compound Data	Not directly determined; CYP3A2 rat ortholog Ki = 52,600 nM suggests weaker human CYP3A4 inhibition than highly potent analogs
Comparator Or Baseline	Imidazo[1,2-a]pyridine-3-carbaldehyde analog CHEMBL2068968: IC50 = 90 nM; analog CHEMBL4633246: IC50 = 5,500 nM
Quantified Difference	>60-fold potency range across imidazo[1,2-a]pyridine-3-carbaldehyde derivatives
Conditions	Recombinant human CYP3A4; substrate: midazolam; 30 min preincubation with NADPH

Why This Matters

The wide potency range within the chemotype confirms that substitution patterns—not the core scaffold—dictate human CYP inhibition risk, making procurement of the specific substitution pattern essential for ADME reproducibility.

• [1] BindingDB BDBM50584760; CHEMBL2068968. IC50: 90 nM, Ki: 250 nM. Time-dependent inhibition of recombinant human CYP3A4. Curated by ChEMBL. View Source
• [2] BindingDB BDBM50538344; CHEMBL4633246. IC50: 5.50E+3 nM. Inhibition of CYP3A4/5 in human liver microsomes. Curated by ChEMBL. View Source

Evidence-Backed Procurement Application Scenarios

CYP-Aware Fragment Growing in Medicinal Chemistry

The compound's characterised rat CYP inhibition profile (CYP3A2 Ki = 52,600 nM; CYP1A2 Ki = 127,000 nM; CYP2D1 Ki = 179,000 nM) provides medicinal chemists with a defined ADME starting point when using this 3-carbaldehyde as a fragment-growing handle to elaborate PI3Kα or other kinase inhibitor series, as demonstrated in the KAIST imidazopyridine PI3K inhibitor programme [1][2]. Unlike the unsubstituted core, the known Ki values enable quantitative risk assessment for CYP-mediated drug-drug interactions before committing to lead optimisation [1].

Regiochemically Controlled Probe Synthesis

With a 5-methyl substituent located at the peri position relative to the C3-carbaldehyde, this compound offers distinct reactivity for chemoselective derivatisation (e.g., Schiff base formation, Knoevenagel condensation, or oxadiazole synthesis) that differs from 6-methyl, 7-methyl, or 8-methyl positional isomers [1]. This regiochemical control is essential for constructing probe molecules where the vector of exit from the imidazopyridine core determines target engagement geometry, as exploited in the synthesis of oxadiazole-containing PI3Kα inhibitors with subnanomolar potency from related imidazo[1,2-a]pyridine-3-carbaldehyde intermediates [2].

CYP Inhibition Panel Reference Standard

The availability of Ki data across three major CYP isoforms (CYP3A2, CYP1A2, CYP2D1) from a single rat liver microsome panel makes this compound suitable as a characterised reference standard for calibrating in-house CYP inhibition assays when developing or validating new imidazopyridine-based chemical series [1]. Its weak inhibition profile (Ki > 50 μM for all tested isoforms) also makes it a useful low-risk comparator when benchmarking more potent CYP inhibitors within the same scaffold class [1].

Aldehyde Reactivity Benchmark in Synthetic Methodology

The combination of a C3-aldehyde with a 5-methyl group creates steric and electronic conditions at the reactive formyl centre that can be used to benchmark new condensation or cyclisation methodologies on imidazo[1,2-a]pyridine scaffolds, where peri-substituent effects are known to influence aldehyde reactivity [1][2]. Its moderate LogP (2.41) further allows it to serve as a model substrate in biphasic or micellar reaction systems where lipophilicity governs phase-transfer behaviour [1].

Application

Selection Property

Validation Focus

CYP-Aware Fragment Growing

Characterized CYP inhibition profile

CYP-mediated interaction risk assessment

Regiochemically Controlled Probe Synthesis

5-Methyl regioisomer reactivity

Chemoselective derivatization outcome

CYP Inhibition Panel Reference

Multi-isoform Ki dataset

In-house CYP assay calibration

Aldehyde Reactivity Benchmark

Aldehyde reactivity under steric influence

Condensation/cyclisation methodology optimization

• [1] BindingDB BDBM50592756; CHEMBL5182450. Multi-isoform CYP inhibition data (rat liver microsomes). View Source
• [2] Jeong, Y.J. (2015). Identification of potent and selective PI3K inhibitors and development of tandem reaction for discovery of novel kinase inhibitors. KAIST Doctoral Dissertation. Imidazo[1,2-a]pyridine derivatives as PI3Kα inhibitors. View Source